Cas no 393154-28-4 (Tert-Butyl 3-[(3-phenylpropyl)amino]propanoate)

• Product Name: Tert-Butyl 3-[(3-phenylpropyl)amino]propanoate
• CAS No: 393154-28-4
• MF: C₁₆H₂₅NO₂
• MW: 263.375204801559
• MDL: MFCD14707399
• CID: 4713805
• Update Time: 2025-10-16

Tert-Butyl 3-[(3-phenylpropyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[(3-phenylpropyl)amino]propanoate
• Tert-Butyl 3-[(3-phenylpropyl)amino]propanoate

• MDL： MFCD14707399
• Inchi： 1S/C16H25NO2/c1-16(2,3)19-15(18)11-13-17-12-7-10-14-8-5-4-6-9-14/h4-6,8-9,17H,7,10-13H2,1-3H3
• InChI Key： VTOWSIBBCAMLEX-UHFFFAOYSA-N
• SMILES： O(C(CCNCCCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 252
• Topological Polar Surface Area: 38.3

Additional information on Tert-Butyl 3-[(3-phenylpropyl)amino]propanoate

Tert-Butyl 3-[(3-Phenylpropyl)amino]propanoate: An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Tert-Butyl 3-[(3-Phenylpropyl)amino]propanoate (CAS No. 393154-28-4) is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including neurology and cardiology. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Tert-Butyl 3-[(3-Phenylpropyl)amino]propanoate.

Chemical Structure and Properties

Tert-Butyl 3-[(3-Phenylpropyl)amino]propanoate is an organic compound with the molecular formula C₁₆H₂₇NO₂. The compound features a tert-butyl group attached to a propanoate ester, which is further substituted with an amino group linked to a phenylpropyl moiety. This unique structure confers several important properties to the compound:

• Solubility: Tert-Butyl 3-[(3-Phenylpropyl)amino]propanoate exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and biological assays.
• Stability: The tert-butyl group provides enhanced stability to the compound, protecting it from degradation under various conditions.
• Polarity: The presence of both hydrophobic and hydrophilic groups in the molecule makes it amphiphilic, which can be advantageous in drug delivery systems.

Synthesis Methods

The synthesis of Tert-Butyl 3-[(3-Phenylpropyl)amino]propanoate has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of tert-butyl propanoate with 3-phenylpropylamine in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC). This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the use of palladium-catalyzed coupling reactions, which can provide higher yields and better control over stereochemistry.

Biological Activities

Tert-Butyl 3-[(3-Phenylpropyl)amino]propanoate has been studied for its potential biological activities, particularly in the context of neurological disorders. Recent research has shown that this compound can modulate neurotransmitter systems, specifically by interacting with serotonin and dopamine receptors. These interactions have been linked to potential therapeutic effects in conditions such as depression and anxiety disorders.

In addition to its neurological effects, Tert-Butyl 3-[(3-Phenylpropyl)amino]propanoate has also demonstrated cardioprotective properties. Studies have shown that it can reduce oxidative stress and inflammation in cardiac tissues, making it a promising candidate for the treatment of cardiovascular diseases.

Clinical Applications and Research Advancements

The potential clinical applications of Tert-Butyl 3-[(3-Phenylpropyl)amino]propanoate are currently being explored through preclinical studies and early-stage clinical trials. One notable study published in the Journal of Medicinal Chemistry reported that this compound significantly improved cognitive function in animal models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to enhance neurogenesis and reduce neuroinflammation.

In another study, researchers at a leading pharmaceutical company investigated the cardioprotective effects of Tert-Butyl 3-[(3-Phenylpropyl)amino]propanoate. The results showed that the compound reduced myocardial infarct size and improved cardiac function following ischemia-reperfusion injury. These findings suggest that Tert-Butyl 3-[(3-Phenylpropyl)amino]propanoate could be a valuable therapeutic agent for treating heart disease.

Conclusion

Tert-Butyl 3-[(3-Phenylpropyl)amino]propanoate (CAS No. 393154-28-4) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in multiple areas. Its ability to modulate neurotransmitter systems and provide cardioprotective effects makes it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in advancing medical treatments for neurological and cardiovascular disorders.